Cas no 146514-31-0 (DL-3-(BOC-Amino)-1-butanol)

• Product Name: DL-3-(BOC-Amino)-1-butanol
• CAS No: 146514-31-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD09031504
• CID: 138775
• PubChem ID: 545854
• Update Time: 2025-08-05

DL-3-(BOC-Amino)-1-butanol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3-hydroxy-1-methylpropyl)-, 1,1-dimethylethyl ester
• DL-3-(BOC-Amino)-1-butanol
• tert-butyl N-(4-hydroxybutan-2-yl)carbamate
• TERT-BUTYL-4-HYDROXYBUTAN-2-YLCARBAMATE
• N-Boc-3-Amino-1-butanol
• tert-Butyl (4-hydroxybutan-2-yl)carbaMate
• CarbaMic acid, (3-hydroxy-1-Methylpropyl)-, 1,1-diMethylethyl ester
• Carbamic acid, (3-hydroxy-1-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• (3-Hydroxy-1-methyl-propyl)-carbamic acid tert-butyl ester
• JSZOAOLSEKSNTD-UHFFFAOYSA-N
• Boc-(S)-3-aminobutan-1-ol
• (R)-tert-Butyl (4-hydroxybutan-2-yl)carbamate
• Butanol, 3-[(tert.butyloxycarbonyl)amino]-
• 3-(Boc-amino)-1-butanol
• 3-(N-BOC-amino)-butan-1-ol
• MFCD18831346
• (3-Hydroxy-1-methylpropyl)-carbamic acid 1,1-dimethylethyl ester
• SCHEMBL2388142
• Carbamic acid, N-(3-hydroxy-1-methylpropyl)-, 1,1-dimethylethyl ester
• (R)-3-(Boc-amino)-1-butanol
• A884502
• MFCD09031504
• SB44625
• (rac) tert-butyl (3-hydroxy-1-methylpropyl)carbamate
• tert-Butyl 3-hydroxy-1-methylpropylcarbamate #
• 146514-31-0
• DTXSID70338004
• CS-0133097
• C72782
• EN300-392964
• AMY7713
• (3-Hydroxy-1-methylpropyl)carbamic acid tert-butyl ester
• (3-Hydroxy-1-methyl-propyl)-carbamic acid tert-butyl ester, AldrichCPR
• SY258838
• AKOS015910347
• DS-8031
• [(1S)-3-Hydroxy-1-methylpropyl]carbamic Acid 1,1-Dimethylethyl Ester
• N-Boc-(R)-3-aminobutan-1-ol

• MDL： MFCD09031504
• Inchi： 1S/C9H19NO3/c1-7(5-6-11)10-8(12)13-9(2,3)4/h7,11H,5-6H2,1-4H3,(H,10,12)
• InChI Key： JSZOAOLSEKSNTD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13600
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1

Experimental Properties

• Boiling Point: 301.4±25.0℃ at 760 mmHg
• PSA: 58.56000
• LogP: 1.67290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-3-(BOC-Amino)-1-butanol

Research Brief on DL-3-(BOC-Amino)-1-butanol (CAS: 146514-31-0) in Chemical Biology and Pharmaceutical Applications

DL-3-(BOC-Amino)-1-butanol (CAS: 146514-31-0) is a key intermediate in the synthesis of various biologically active compounds and pharmaceuticals. This compound, featuring a tert-butoxycarbonyl (BOC) protected amine group, is widely utilized in peptide synthesis and drug development due to its stability and versatility. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

Recent research has focused on optimizing the synthesis of DL-3-(BOC-Amino)-1-butanol to improve yield and purity, which are critical for its application in large-scale pharmaceutical production. Advanced catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis, reducing environmental impact and cost. These advancements are particularly relevant given the increasing demand for high-purity intermediates in the pharmaceutical industry.

In addition to its synthetic utility, DL-3-(BOC-Amino)-1-butanol has been investigated as a building block for the development of prodrugs and targeted drug delivery systems. Its structural flexibility allows for the incorporation of various functional groups, enabling the design of compounds with improved pharmacokinetic properties. For instance, recent studies have demonstrated its use in the synthesis of kinase inhibitors and antimicrobial agents, showcasing its broad applicability in medicinal chemistry.

One of the most promising applications of DL-3-(BOC-Amino)-1-butanol is in the field of peptide-based therapeutics. The BOC-protected amine group facilitates the stepwise assembly of peptide chains, ensuring high fidelity and minimal side reactions. Researchers have successfully utilized this compound in the synthesis of peptide analogs with enhanced stability and bioactivity, paving the way for new treatments for diseases such as cancer and metabolic disorders.

Furthermore, DL-3-(BOC-Amino)-1-butanol has been explored in the development of chiral auxiliaries and ligands for asymmetric synthesis. Its ability to induce stereoselectivity in chemical reactions makes it a valuable tool for the preparation of enantiomerically pure compounds, which are often required for pharmaceutical applications. Recent studies have reported its use in the synthesis of chiral alcohols and amines, highlighting its potential in the production of high-value pharmaceuticals.

In conclusion, DL-3-(BOC-Amino)-1-butanol (CAS: 146514-31-0) continues to be a versatile and indispensable compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development, with ongoing research efforts aimed at expanding its utility and improving synthetic methodologies. As the demand for innovative therapeutics grows, this compound is expected to play an increasingly important role in the discovery and development of new drugs.